Cas no 918331-69-8 (1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro-)

1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro- structure
918331-69-8 structure
Product Name:1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro-
CAS No:918331-69-8
MF:C15H17BrN2O2
MW:337.211683034897
CID:777655
PubChem ID:71427502
Update Time:2025-04-19

1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Isoindol-1-one, 2-(1-acetyl-4-piperidinyl)-5-bromo-2,3-dihydro-
    • 2-(1-acetylpiperidin-4-yl)-5-bromo-3H-isoindol-1-one
    • 2-(1-Acetylpiperidin-4-yl)-5-bromo-2,3-dihydro-1H-isoindol-1-one
    • DTXSID40846242
    • 918331-69-8
    • Inchi: 1S/C15H17BrN2O2/c1-10(19)17-6-4-13(5-7-17)18-9-11-8-12(16)2-3-14(11)15(18)20/h2-3,8,13H,4-7,9H2,1H3
    • InChI Key: VZEFHBBEABTNSN-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)CN(C2=O)C1CCN(C(C)=O)CC1

Computed Properties

  • Exact Mass: 336.04734g/mol
  • Monoisotopic Mass: 336.04734g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.6Ų
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